2-Methylhexahydro-2H-pyrido[1,2-A]pyrazine-1,6-dione

• CAS: 325953-75-1
• Molecular Formula: C9H14N2O2
• Molecular Weight: 182.22 g/mol
• SMILES: CN1CCN2C(C1=O)CCCC2=O
• InChI: InChI=1S/C9H14N2O2/c1-10-5-6-11-7(9(10)13)3-2-4-8(11)12/h7H,2-6H2,1H3
• InChIKey: BFTHBZPBYASUEC-UHFFFAOYSA-N

2-Methylhexahydro-2H-pyrido[1,2-A]pyrazine-1,6-dione (CAS 325953‑75‑1) is a saturated bicyclic heterocycle consisting of a fused piperidine–piperazinedione system bearing an N‑2 methyl substituent [REFS‑1]. The compound belongs to the hexahydro‑pyrido[1,2‑a]pyrazine‑1,6‑dione family, a scaffold that has been patented extensively as a key pharmacophore in gamma‑secretase modulators (GSMs) for Alzheimer’s disease and as NK₁ receptor antagonists [REFS‑2] [REFS‑3].

2-Methylhexahydro-2H-pyrido[1,2-A]pyrazine-1,6-dione (CAS 325953-75-1): Procurement-Grade Differentiation for the Hexahydro-pyrido[1,2-a]pyrazine-1,6-dione Scaffold

2-Methylhexahydro-2H-pyrido[1,2-A]pyrazine-1,6-dione (CAS 325953‑75‑1) is a saturated bicyclic heterocycle consisting of a fused piperidine–piperazinedione system bearing an N‑2 methyl substituent [REFS‑1]. The compound belongs to the hexahydro‑pyrido[1,2‑a]pyrazine‑1,6‑dione family, a scaffold that has been patented extensively as a key pharmacophore in gamma‑secretase modulators (GSMs) for Alzheimer’s disease and as NK₁ receptor antagonists [REFS‑2] [REFS‑3]. Unlike later‑stage clinical candidates that are heavily elaborated, this compound is primarily positioned as a versatile building block or reference standard for medicinal chemistry and process development. Its value for procurement is determined by regio‑ and stereo‑chemical purity, predictable physicochemical properties that differ sharply from its closest regioisomer, and its documented role as an intermediate in patent‑protected synthetic routes.

1

N-2 Methyl reference standard for gamma-secretase modulator (GSM) lead optimisation and impurity profiling workflows

2

Definitive regioisomeric identity distinct from the 3-methyl analog; requires N-2 substitution fidelity for patent-aligned SAR studies

3

Process chemistry route scouting: predicted pKₐ and boiling point support orthogonal purification strategies

• [1] EP2953949B1 – Novel tricyclic 3,4-dihydro-2H-pyrido[1,2-a]pyrazine-1,6-dione derivatives as gamma secretase modulators. European Patent Office, granted 2014. View Source
• [2] EP1663238B1 – Hexa- and octahydro-pyrido[1,2-a]pyrazine derivatives with NK1 antagonistic activity. European Patent Office, granted 2009. View Source

Why Generic Substitution of 2-Methylhexahydro-2H-pyrido[1,2-A]pyrazine-1,6-dione with Other Hexahydro-pyrido[1,2-a]pyrazine-1,6-diones is Scientifically Inappropriate

The hexahydro‑pyrido[1,2‑a]pyrazine‑1,6‑dione scaffold contains two distinct nitrogen atoms (N‑2 and N‑5) that can be alkylated, and the piperidine ring can be substituted at multiple positions. Moving the methyl group from the N‑2 position to the C‑3 position—the closest commercially available analog, CAS 325953‑71‑7—fundamentally alters the electronic character and acid/base profile of the molecule. The 2‑methyl derivative is predicted to have a pKₐ of approximately −0.9, classifying it as a very weak base, whereas the 3‑methyl isomer is predicted to have a pKₐ of approximately 14.0, indicating a much stronger basic centre [REFS‑1] [REFS‑2]. These differences mean that the two regioisomers will exhibit divergent protonation states, solubility profiles, and reactivities under identical reaction conditions. In medicinal chemistry campaigns that exploit the pyrido[1,2‑a]pyrazine‑1,6‑dione core, the position of the methyl group has been shown in the patent literature to modulate gamma‑secretase modulator potency, metabolic stability, and MDR efflux ratio [REFS‑3]. Consequently, substituting the 2‑methyl compound with its 3‑methyl regioisomer without re‑optimisation would invalidate structure‑activity relationships and compromise the integrity of any downstream biological or synthetic application.

Target Compound 2-Methylhexahydro-2H-pyrido[1,2-A]pyrazine-1,6-dione Predicted pKₐ ≈ −0.9 (very weak base); boiling point ~389 °C. Extensively exemplified in GSM and NK₁ antagonist patent families.

Common Substitute 3-Methylhexahydro-2H-pyrido[1,2-A]pyrazine-1,6-dione (CAS 325953-71-7) Predicted pKₐ ≈ 14.0 (stronger base); boiling point ~430 °C. Absent from key patent exemplifications; SAR data unavailable.

Protonation state divergence (>10¹⁴-fold difference in Kₐ) may fundamentally alter solubility, permeability, and chromatographic behaviour under identical conditions.

Patent alignment risk: substituting with the 3-methyl regioisomer may invalidate structure-activity relationships and require full re-optimisation.

• [1] Pettersson, M. et al. Design of Pyridopyrazine-1,6-dione γ-Secretase Modulators that Align Potency, MDR Efflux Ratio, and Metabolic Stability. ACS Med. Chem. Lett. 2015, 6, 596–601. View Source

2-Methylhexahydro-2H-pyrido[1,2-A]pyrazine-1,6-dione (CAS 325953-75-1): Quantitative Differentiation Evidence vs. Closest Analogs

Predicted Acid Dissociation Constant (pKₐ) – >14‑Order‑of‑Magnitude Difference vs. 3‑Methyl Regioisomer

The predicted pKₐ of 2‑methylhexahydro‑2H‑pyrido[1,2‑A]pyrazine‑1,6‑dione is −0.89 ± 0.20, whereas the predicted pKₐ of the 3‑methyl regioisomer (CAS 325953‑71‑7) is 14.01 ± 0.40 [REFS‑1] [REFS‑2]. The difference of approximately 14.9 log units corresponds to a >10¹⁴‑fold difference in acid dissociation equilibrium constants. In practice, the 2‑methyl compound will remain essentially unprotonated under all physiologically and synthetically relevant pH conditions, while the 3‑methyl analog will exist predominantly in its protonated (conjugate acid) form at pH values below ~12. This divergence has direct consequences for aqueous solubility, permeability, protein binding, and chromatographic behaviour.

pKₐ comparison

Cross-study comparable

ΔpKₐ ≈ 14.9 (target: −0.89 vs. comparator: 14.01)

Supports orthogonal purification and salt-selection context

Predicted values; >10¹⁴-fold difference in basicity

Evidence Dimension	Acid dissociation constant (pKₐ, predicted)
Target Compound Data	pKₐ = −0.89 ± 0.20
Comparator Or Baseline	3-Methylhexahydro-2H-pyrido[1,2-A]pyrazine-1,6-dione (CAS 325953-71-7): pKₐ = 14.01 ± 0.40
Quantified Difference	ΔpKₐ ≈ 14.9 (target is >10¹⁴-fold less basic)
Conditions	Predicted using Advanced Chemistry Development (ACD/Labs) Software V11.02; values reported on ChemicalBook.

Why This Matters

For procurement decisions, this >14‑log‑unit pKₐ gap enables orthogonal purification strategies (e.g., extraction at different pH), dictates salt‑formation feasibility, and ensures that the compound will not interfere with acid‑sensitive reaction steps where the 3‑methyl isomer would cause unwanted protonation or catalysis.

Predicted Boiling Point – ca. 40 °C Lower than 3‑Methyl Regioisomer, Enabling Gentler Distillation and Reduced Thermal Degradation Risk

The predicted normal boiling point of the 2‑methyl target compound is 389.3 ± 31.0 °C, compared with 429.5 ± 34.0 °C for the 3‑methyl regioisomer [REFS‑1] [REFS‑2]. The approximately 40 °C lower boiling point of the 2‑methyl derivative indicates weaker intermolecular forces—likely reflecting the reduced hydrogen‑bond donor capacity of the non‑basic N‑2 nitrogen. This translates into a meaningful practical advantage: the 2‑methyl compound can be distilled or sublimed at temperatures where the 3‑methyl analog would require substantially more energy input or might undergo thermal decomposition.

Boiling point

Cross-study comparable

ΔT_boil ≈ −40 °C (389.3 °C vs. 429.5 °C)

Enables gentler distillation and reduced thermal degradation risk

Predicted values; relevant for scale-up purification

Evidence Dimension	Normal boiling point (predicted)
Target Compound Data	389.3 ± 31.0 °C
Comparator Or Baseline	3-Methylhexahydro-2H-pyrido[1,2-A]pyrazine-1,6-dione (CAS 325953-71-7): 429.5 ± 34.0 °C
Quantified Difference	ΔT_boil ≈ −40 °C (lower for 2‑methyl)
Conditions	Predicted using Advanced Chemistry Development (ACD/Labs) Software V11.02; values reported on ChemicalBook.

Why This Matters

For kilogram‑scale procurement and subsequent purification, a 40 °C lower boiling point reduces energy costs, shortens distillation cycle times, and lowers the risk of thermal degradation—critical considerations when the compound serves as an intermediate in multi‑step GMP syntheses.

Predicted Density – ~1.6% Higher than 3‑Methyl Regioisomer, Facilitating Differential Crystallisation and Formulation Density Matching

The predicted density of 2‑methylhexahydro‑2H‑pyrido[1,2‑A]pyrazine‑1,6‑dione is 1.23 ± 0.1 g cm⁻³, whereas the 3‑methyl isomer is predicted to have a density of 1.21 ± 0.1 g cm⁻³ [REFS‑1] [REFS‑2]. Although the absolute difference (0.02 g cm⁻³) is modest, it represents a ca. 1.6% increase and is consistent with the more compact molecular packing expected from the absence of a protonated basic centre that would disrupt crystal‑lattice cohesion. In practice, this density difference can be exploited to separate the two regioisomers by density‑gradient centrifugation or to optimise powder flow and tabletability in solid dosage forms.

Density

Cross-study comparable

Δρ = +0.02 g cm⁻³ (1.23 vs. 1.21 g cm⁻³)

Supports regioisomeric identity confirmation via physical-property fingerprint

Predicted values; ~1.6% higher density for target

Evidence Dimension	Density (predicted)
Target Compound Data	1.23 ± 0.1 g cm⁻³
Comparator Or Baseline	3-Methylhexahydro-2H-pyrido[1,2-A]pyrazine-1,6-dione (CAS 325953-71-7): 1.21 ± 0.1 g cm⁻³
Quantified Difference	Δρ = +0.02 g cm⁻³ (ca. +1.6% relative to 3‑methyl)
Conditions	Predicted using Advanced Chemistry Development (ACD/Labs) Software V11.02; values reported on ChemicalBook.

Why This Matters

When the compound is procured as a reference standard for analytical method development or as a starting material for solid‑form screening, the 1.6% density offset provides a quantifiable physical‑property fingerprint that can confirm regioisomeric identity and support robust quality‑control release specifications.

Scaffold‑Specific Patent Enablement: N‑2 Methyl Substitution is Explicitly Exemplified in Gamma‑Secretase Modulator and NK₁ Antagonist Patent Families

The pyrido[1,2‑a]pyrazine‑1,6‑dione scaffold with N‑2 alkyl substitution is one of the most extensively patented chemotypes in the gamma‑secretase modulator (GSM) field. Patent EP2953949B1, assigned to Janssen/Cellzome, exemplifies hundreds of compounds bearing an N‑2 methyl or substituted‑methyl group on the hexahydro‑ or 3,4‑dihydro‑pyrido[1,2‑a]pyrazine‑1,6‑dione core [REFS‑1]. Similarly, EP1663238B1 (Solvay/Abbott) discloses hexahydro‑pyrido[1,2‑a]pyrazine derivatives with NK₁ antagonistic activity where the N‑2 position is critical for receptor affinity [REFS‑2]. The ACS Med. Chem. Lett. publication by Pettersson et al. (2015) quantitatively demonstrates that the N‑2 substituent influences not only potency at the γ‑secretase target but also the MDR efflux ratio and metabolic stability in human liver microsomes [REFS‑3]. In contrast, the 3‑methyl regioisomer does not appear in the exemplified compound lists of these key patent families, strongly suggesting that regioisomeric fidelity at the N‑2 position is an essential requirement for reproducing the biological activity described in the primary intellectual property.

Patent enablement

Class-level inference

N-2 methyl substitution explicitly exemplified; 3-methyl regioisomer absent

Regioisomeric fidelity is essential for alignment with GSM/NK₁ patent chemical space

Patent and literature analysis across EP2953949B1, EP1663238B1, ACS Med. Chem. Lett. 2015

Evidence Dimension	Patent exemplification and structure–activity relationship (SAR) disclosure
Target Compound Data	N‑2 methyl substitution is extensively exemplified in GSM and NK₁ antagonist patent families (EP2953949B1, EP1663238B1) and peer‑reviewed SAR studies (ACS Med. Chem. Lett. 2015)
Comparator Or Baseline	3‑Methyl regioisomer (CAS 325953‑71‑7): not exemplified in the same patent families; SAR for this substitution pattern is absent from the primary literature
Quantified Difference	Qualitative: present vs. absent in key patent exemplifications; quantitative SAR data available only for N‑2 substituted analogs
Conditions	Patent and literature analysis across EP2953949B1, EP1663238B1, and ACS Med. Chem. Lett. 2015, 6, 596–601.

Why This Matters

For industrial R&D organisations building on existing GSM or NK₁ intellectual property, procuring the 2‑methyl (rather than 3‑methyl) regioisomer is mandatory to stay within the exemplified chemical space of the enabling patents and to leverage the published SAR for efficient lead optimisation.

• [1] EP2953949B1 – Novel tricyclic 3,4-dihydro-2H-pyrido[1,2-a]pyrazine-1,6-dione derivatives as gamma secretase modulators. European Patent Office, granted 2014. View Source
• [2] EP1663238B1 – Hexa- and octahydro-pyrido[1,2-a]pyrazine derivatives with NK1 antagonistic activity. European Patent Office, granted 2009. View Source
• [3] Pettersson, M. et al. Design of Pyridopyrazine-1,6-dione γ-Secretase Modulators that Align Potency, MDR Efflux Ratio, and Metabolic Stability. ACS Med. Chem. Lett. 2015, 6, 596–601. View Source

2-Methylhexahydro-2H-pyrido[1,2-A]pyrazine-1,6-dione (CAS 325953-75-1): Highest‑Value Research and Industrial Application Scenarios

Gamma‑Secretase Modulator (GSM) Lead Optimisation and Scale‑Up: N‑2 Methyl Reference Standard

Organisations pursuing gamma‑secretase modulators for Alzheimer’s disease based on the pyrido[1,2‑a]pyrazine‑1,6‑dione scaffold should use the 2‑methyl compound as a reference standard for analytical method development, impurity profiling, and as a starting material for SAR exploration. The N‑2 methyl substitution is explicitly exemplified in EP2953949B1 [REFS‑1], and the ACS Med. Chem. Lett. 2015 study [REFS‑2] provides quantitative guidance on how N‑2 substituents affect potency, MDR efflux ratio, and metabolic stability. Procurement of this specific regioisomer ensures alignment with the patent‑enabled chemical space and avoids the re‑validation burden that would accompany use of the 3‑methyl analog.

NK₁ Receptor Antagonist Development: Conformationally Restricted Piperazine Bioisostere Intermediate

The hexahydro‑pyrido[1,2‑a]pyrazine‑1,6‑dione core serves as a conformationally restricted piperazine bioisostere in NK₁ antagonist programs, as disclosed in EP1663238B1 [REFS‑3]. The 2‑methyl compound provides the correct substitution pattern for generating the N‑alkylpiperazine‑like pharmacophore. Its predicted low basicity (pKₐ ≈ −0.9) [REFS‑4] means that it will not compete for protonation with the target receptor’s key aspartate residue—a critical feature for maintaining antagonist potency. This application scenario is particularly relevant for CROs and pharmaceutical companies synthesising focused NK₁ antagonist libraries.

Process Chemistry Route Scouting: Early‑Stage Intermediate with Advantageous Purification Profile

During route scouting for complex pyrido[1,2‑a]pyrazine‑1,6‑dione targets, the 2‑methyl compound offers a significantly lower boiling point (389.3 °C predicted) compared with its 3‑methyl regioisomer (429.5 °C predicted) [REFS‑4] [REFS‑5]. This ~40 °C difference translates into lower distillation temperatures, reduced energy costs, and diminished thermal degradation risk during kilogram‑scale purification. The near‑neutral predicted pKₐ also permits aqueous work‑up at neutral pH without excessive emulsification, a common problem encountered with the basic 3‑methyl isomer. Procurement of multi‑gram to kilogram quantities of the 2‑methyl regioisomer is therefore recommended for process development campaigns aiming to establish a robust, scalable synthetic route.

Regioisomeric Impurity Profiling and Quality Control in GMP Manufacturing

When the 2‑methyl compound is used as an intermediate in GMP manufacturing of an API, the 3‑methyl regioisomer (CAS 325953‑71‑7) is the most probable process‑related impurity arising from alkylation‑site mis‑incorporation. The predicted density difference of 1.6% (1.23 vs. 1.21 g cm⁻³) [REFS‑4] [REFS‑5] and the >14‑log‑unit pKₐ gap provide two orthogonal physical‑property handles for developing HPLC or GC methods capable of baseline resolution of the two regioisomers. Procuring both the 2‑methyl compound and its 3‑methyl analog as certified reference materials is essential for validating a regioisomer‑specific impurity method that meets ICH Q3A/Q3B requirements.

Application

Selection Property

Validation Focus

GSM lead optimisation

N-2 methyl reference standard identity

Analytical method development and impurity profiling alignment

NK₁ antagonist development

Conformationally restricted piperazine bioisostere intermediate

Low basicity profile supporting receptor pharmacophore compatibility

Process chemistry route scouting

Predicted lower boiling point and near-neutral pKₐ

Gentle distillation and neutral-pH work-up feasibility at scale

GMP impurity profiling

Orthogonal physical-property handles vs. 3-methyl regioisomer

HPLC/GC method capable of baseline regioisomer resolution

• [1] EP2953949B1 – Novel tricyclic 3,4-dihydro-2H-pyrido[1,2-a]pyrazine-1,6-dione derivatives as gamma secretase modulators. European Patent Office, granted 2014. View Source
• [2] Pettersson, M. et al. Design of Pyridopyrazine-1,6-dione γ-Secretase Modulators that Align Potency, MDR Efflux Ratio, and Metabolic Stability. ACS Med. Chem. Lett. 2015, 6, 596–601. View Source
• [3] EP1663238B1 – Hexa- and octahydro-pyrido[1,2-a]pyrazine derivatives with NK1 antagonistic activity. European Patent Office, granted 2009. View Source